Cas no 1805057-08-2 (2-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-5-acetic acid)

2-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-5-acetic acid is a fluorinated pyridine derivative with a chloromethyl and difluoromethyl substituent, offering unique reactivity for pharmaceutical and agrochemical applications. Its multifunctional structure enables selective modifications, making it a valuable intermediate in synthesizing biologically active compounds. The presence of fluorine and chlorine enhances metabolic stability and lipophilicity, improving bioavailability in drug development. The acetic acid moiety further allows for derivatization, facilitating conjugation or salt formation. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors or receptor modulators due to its electron-withdrawing groups and structural versatility. High purity and consistent quality ensure reliable performance in synthetic workflows.

2-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-5-acetic acid structure

1805057-08-2 structure

Product Name:2-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-5-acetic acid

CAS No:1805057-08-2

MF:C₉H₇ClF₃NO₂

MW:253.605592012405

CID:4805564

Update Time:2025-06-10

2-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-5-acetic acid
- Inchi： 1S/C9H7ClF3NO2/c10-2-5-7(9(12)13)8(11)4(3-14-5)1-6(15)16/h3,9H,1-2H2,(H,15,16)
- InChI Key： NXVFVKRKUAWDKY-UHFFFAOYSA-N
- SMILES： ClCC1C(C(F)F)=C(C(=CN=1)CC(=O)O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 255
XLogP3: 1.5
Topological Polar Surface Area: 50.2

2-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-5-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029030887-250mg	2-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-5-acetic acid	1805057-08-2	95%	250mg	$1,048.60	2022-04-01
Alichem	A029030887-500mg	2-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-5-acetic acid	1805057-08-2	95%	500mg	$1,853.50	2022-04-01
Alichem	A029030887-1g	2-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-5-acetic acid	1805057-08-2	95%	1g	$3,068.70	2022-04-01

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Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-5-acetic acid

Recent Advances in the Study of 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-5-acetic acid (CAS: 1805057-08-2)

2-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-5-acetic acid (CAS: 1805057-08-2) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a chloromethyl group, difluoromethyl group, and a fluoropyridine core, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a building block for novel drug candidates.

The synthesis of 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-5-acetic acid has been optimized to improve yield and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a multi-step synthetic route involving the fluorination of pyridine derivatives followed by selective chloromethylation and difluoromethylation. The final product was characterized using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its structural integrity and high purity.

In terms of biological activity, recent investigations have highlighted the compound's role as a key intermediate in the development of enzyme inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-5-acetic acid exhibit potent inhibitory effects against specific kinases involved in inflammatory pathways. The study utilized molecular docking and kinetic assays to elucidate the binding interactions and inhibitory mechanisms, providing valuable insights for future drug design.

Another significant area of research involves the application of this compound in the development of agrochemicals. A 2023 report in Pest Management Science revealed that fluorinated pyridine derivatives, including 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-5-acetic acid, exhibit enhanced herbicidal activity due to their improved stability and bioavailability. Field trials demonstrated effective weed control at lower application rates compared to traditional herbicides, suggesting potential environmental benefits.

Despite these advancements, challenges remain in the large-scale production and formulation of 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-5-acetic acid. A recent review in Chemical Reviews (2024) emphasized the need for greener synthetic methodologies to reduce the environmental impact of its production. Additionally, further preclinical studies are required to fully assess its safety profile and therapeutic potential in humans.

In conclusion, 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-5-acetic acid represents a versatile and promising compound in both pharmaceutical and agrochemical research. Ongoing studies continue to explore its applications, and future research is expected to uncover new opportunities for its use in drug discovery and sustainable agriculture.